Cas no 860649-57-6 (Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate)

• Product Name: Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate
• CAS No: 860649-57-6
• MDL: MFCD04124283
• CID: 4661233
• Update Time: 2025-05-28

Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate

• MDL： MFCD04124283

Additional information on Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate

Research Briefing on Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate (CAS: 860649-57-6) in Chemical Biology and Pharmaceutical Applications

Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate (CAS: 860649-57-6) is a nicotinic acid derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its cyano and dimethylamino functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in modern pharmaceutical research.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate as a key building block for the synthesis of novel kinase inhibitors targeting cancer-related pathways. The study demonstrated that modifications at the 2-methyl and 5-cyano positions could significantly enhance binding affinity to specific kinase domains, offering a promising avenue for the development of targeted therapies. The compound's structural flexibility and reactivity make it an attractive candidate for further optimization in drug design.

Another notable application of this compound was reported in a 2022 Bioorganic & Medicinal Chemistry Letters article, where it was utilized in the synthesis of antimicrobial agents. The researchers synthesized a series of derivatives and evaluated their efficacy against multidrug-resistant bacterial strains. The results indicated that certain derivatives exhibited potent antibacterial activity, particularly against Gram-positive pathogens, suggesting potential for future antibiotic development. The study also highlighted the importance of the dimethylamino group in modulating the compounds' pharmacokinetic properties.

Beyond its direct therapeutic applications, Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate has also been employed in chemical biology research as a fluorescent probe. A 2023 ACS Chemical Biology study detailed its use in tracking enzymatic activity in live cells, leveraging its unique photophysical properties. The probe's ability to undergo specific chemical transformations in the presence of target enzymes provided valuable insights into intracellular signaling pathways, demonstrating its utility as a research tool in molecular biology.

Recent advancements in synthetic methodologies have further expanded the potential of this compound. A 2024 Organic Process Research & Development publication described an improved, scalable synthesis route for Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate, addressing previous challenges in yield and purity. The new protocol employs greener solvents and catalysts, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry practices. This development is particularly significant as it facilitates larger-scale production for both research and potential commercial applications.

In conclusion, Methyl 5-cyano-6-(dimethylamino)-2-methylnicotinate (CAS: 860649-57-6) represents a valuable chemical entity with diverse applications in drug discovery and chemical biology. Recent studies have demonstrated its potential in kinase inhibitor development, antimicrobial therapy, and as a molecular probe, while improved synthetic methods have enhanced its accessibility. As research continues to explore its derivatives and applications, this compound is likely to remain an important focus in pharmaceutical and chemical biology research in the coming years.